Cas no 1271439-08-7 (4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo1,2-b:4,5-b'dithiophene)

4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo1,2-b:4,5-b'dithiophene structure
1271439-08-7 structure
Product Name:4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo1,2-b:4,5-b'dithiophene
CAS No:1271439-08-7
MF:C40H70O2S2Sn2
MW:884.532608509064
MDL:MFCD28144735
CID:4530671
PubChem ID:253660592
Update Time:2024-11-02

4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo1,2-b:4,5-b'dithiophene Chemical and Physical Properties

Names and Identifiers

    • Stannane, 1,1'-[4,8-bis[(2-butyloctyl)oxy]benzo[1,2-b:4,5-b']dithiophene-2,6-diyl]bis[1,1,1-trimethyl-
    • 4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b']dithiophene
    • SWDLPBRTONKXQI-UHFFFAOYSA-N
    • B4685
    • 4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo1,2-b:4,5-b'dithiophene
    • MDL: MFCD28144735
    • Inchi: 1S/C34H52O2S2.6CH3.2Sn/c1-5-9-13-15-19-27(17-11-7-3)25-35-31-29-21-23-38-34(29)32(30-22-24-37-33(30)31)36-26-28(18-12-8-4)20-16-14-10-6-2;;;;;;;;/h21-22,27-28H,5-20,25-26H2,1-4H3;6*1H3;;
    • InChI Key: SWDLPBRTONKXQI-UHFFFAOYSA-N
    • SMILES: [Sn](C)(C)(C)C1=CC2=C(C(=C3C=C(SC3=C2OCC(CCCC)CCCCCC)[Sn](C)(C)C)OCC(CCCC)CCCCCC)S1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 24
  • Complexity: 748
  • Topological Polar Surface Area: 74.9

4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo1,2-b:4,5-b'dithiophene Security Information

4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo1,2-b:4,5-b'dithiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B854468-100mg
4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b']dithiophene
1271439-08-7 >97.0%(HPLC)
100mg
¥563.00 2022-09-29
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
B18770-100mg
4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b']dithiophene
1271439-08-7 -
100mg
¥1288.0 2023-01-18
abcr
AB474100-200 mg
4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b']dithiophene, 97%; .
1271439-08-7 97%
200mg
€265.50 2023-06-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B4685-200mg
4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo1,2-b:4,5-b'dithiophene
1271439-08-7 >97.0%(HPLC)
200mg
¥1,665.00 2021-05-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.
HI087-250mg
4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo1,2-b:4,5-b'dithiophene
1271439-08-7 98%
250mg
544CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
HI087-5g
4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo1,2-b:4,5-b'dithiophene
1271439-08-7 98%
5g
7839CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
HI087-1g
4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo1,2-b:4,5-b'dithiophene
1271439-08-7 98%
1g
1969CNY 2021-05-08
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B4685-200MG
4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b']dithiophene
1271439-08-7 >97.0%(HPLC)
200mg
¥1210.00 2024-04-17
eNovation Chemicals LLC
D379406-1g
(4,8-Bis((2-butyloctyl)oxy)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane)
1271439-08-7 98% HPLC
1g
$500 2024-05-24
eNovation Chemicals LLC
D379406-10g
(4,8-Bis((2-butyloctyl)oxy)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane)
1271439-08-7 98% HPLC
10g
$2008 2024-05-24
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